Cas no 1616757-60-8 (Caesalpine B)
Caesalpine B structure
Product Name:Caesalpine B
CAS No:1616757-60-8
MF:C23H30O7
MW:418.480107784271
CID:3164796
PubChem ID:124672538
Update Time:2025-04-21
Caesalpine B Chemical and Physical Properties
Names and Identifiers
-
- Caesalpine B
- Caesalpinin F1
- Phenanthro[3,2-b]furan-7-carboxylic acid, 6-(acetyloxy)-1,2,3,4,4a,5,6,6a,7,11,11a,11b-dodecahydro-4a-hydroxy-4,4,11b-trimethyl-1-oxo-, methyl ester, (4aR,6S,6aR,7S,11aS,11bR)-
- Methyl (4aR,6S,6aR,7S,11aS,11bR)-6-acetyloxy-4a-hydroxy-4,4,11b-trimethyl-1-oxo-2,3,5,6,6a,7,11,11a-octahydronaphtho[2,1-f][1]benzofuran-7-carboxylate
- AKOS040761444
- 1616757-60-8
-
- Inchi: 1S/C23H30O7/c1-12(24)30-16-11-23(27)21(2,3)8-6-17(25)22(23,4)14-10-15-13(7-9-29-15)18(19(14)16)20(26)28-5/h7,9,14,16,18-19,27H,6,8,10-11H2,1-5H3/t14-,16-,18+,19-,22-,23+/m0/s1
- InChI Key: WRVBJIVZZAJHJM-ANLLKEILSA-N
- SMILES: O[C@@]12C[C@@H]([C@H]3[C@H](C(=O)OC)C4C=COC=4C[C@@H]3[C@@]1(C)C(CCC2(C)C)=O)OC(C)=O
Computed Properties
- Exact Mass: 418.19915329g/mol
- Monoisotopic Mass: 418.19915329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 103Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 514.3±50.0 °C at 760 mmHg
- Flash Point: 264.8±30.1 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Caesalpine B Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Caesalpine B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3566-1 mg |
Caesalpine B |
1616757-60-8 | 1mg |
¥3635.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3566-5mg |
Caesalpine B |
1616757-60-8 | 5mg |
¥ 5130 | 2024-07-20 | ||
| TargetMol Chemicals | TN3566-5 mg |
Caesalpine B |
1616757-60-8 | 98% | 5mg |
¥ 5,130 | 2023-07-11 | |
| TargetMol Chemicals | TN3566-1 mL * 10 mM (in DMSO) |
Caesalpine B |
1616757-60-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5230 | 2023-09-15 | |
| TargetMol Chemicals | TN3566-1 ml * 10 mm |
Caesalpine B |
1616757-60-8 | 1 ml * 10 mm |
¥ 5230 | 2024-07-20 |
Caesalpine B Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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